Cas no 1807129-29-8 (4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride
• CAS No: 1807129-29-8
• MF: C₇H₆ClF₂NO₄S
• MW: 273.64164686203
• CID: 4888398
• Update Time: 2025-11-01

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO4S/c1-15-5-3(6(9)10)2-4(11-7(5)12)16(8,13)14/h2,6H,1H3,(H,11,12)
• InChI Key： HDFZXMHIBHVHEW-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=C(C(N1)=O)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1807129-29-8)

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1807129-29-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, a methoxy group, and a sulfonyl chloride moiety. These functional groups contribute to its potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of complex molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of drug candidates. Fluorine atoms are known for their strong electron-withdrawing properties, which can modulate the electronic environment around the molecule and influence its reactivity and biological activity. This feature makes 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride an attractive candidate for the design of drugs with improved pharmacokinetic profiles.

The hydroxyl group in this compound can participate in hydrogen bonding interactions, which are crucial for enhancing the solubility and binding affinity of molecules to their target receptors. This property is particularly important in the context of drug discovery, where optimizing solubility and receptor binding are key considerations for developing effective therapeutics.

The methoxy group, another key functional group in this compound, can influence the lipophilicity and electronic properties of the molecule. Methoxy groups are often used in medicinal chemistry to improve the lipophilicity of drug candidates, thereby enhancing their ability to cross biological membranes and reach their intended targets. This can lead to improved bioavailability and therapeutic efficacy.

The sulfonyl chloride moiety is a highly reactive functional group that can undergo nucleophilic substitution reactions. This reactivity makes 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride a valuable intermediate in synthetic chemistry, particularly for the preparation of sulfonamide derivatives. Sulfonamides are a class of compounds with diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The ability to introduce this sulfonyl chloride functionality into complex molecular frameworks opens up new avenues for the synthesis of biologically active molecules.

Recent research has highlighted the potential of 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent activity against certain types of cancer cells. The difluoromethyl group has been linked to enhanced antiproliferative effects, while the hydroxyl and methoxy groups contribute to improved cellular uptake and retention. These findings suggest that 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride could serve as a lead compound for the development of novel anticancer agents.

In addition to its potential in oncology, this compound has also shown promise in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The ability to modulate specific biological pathways through targeted structural modifications makes 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride a versatile tool for researchers exploring new treatment options.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for preparing this compound, making it more accessible for large-scale production and further research.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1807129-29-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics with improved pharmacological properties. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, solidifying its importance in the field.